Cas no 56923-30-9 (5-(3-carboxy-4-hydroxy-5-methylphenyl)sulfonyl-2-hydroxy-3-methylbenzoic Acid)
56923-30-9 structure
Product Name:5-(3-carboxy-4-hydroxy-5-methylphenyl)sulfonyl-2-hydroxy-3-methylbenzoic Acid
CAS No:56923-30-9
MF:C16H14O8S
MW:366.342564105988
CID:946137
PubChem ID:301404
Update Time:2025-04-19
5-(3-carboxy-4-hydroxy-5-methylphenyl)sulfonyl-2-hydroxy-3-methylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-carboxy-4-hydroxy-5-methylphenyl)sulfonyl-2-hydroxy-3-methylbenzoic Acid
- DS-008820
- 5-(3-carboxy-4-hydroxy-5-methyl-phenyl)sulfonyl-2-hydroxy-3-methyl-benzoic acid
- NSC178285
- DTXSID80306653
- 56923-30-9
- NSC-178285
-
- Inchi: 1S/C16H14O8S/c1-7-3-9(5-11(13(7)17)15(19)20)25(23,24)10-4-8(2)14(18)12(6-10)16(21)22/h3-6,17-18H,1-2H3,(H,19,20)(H,21,22)
- InChI Key: ATXVHPUVQCGCCU-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C(=C(C)C=1)O)(C1C=C(C(=O)O)C(=C(C)C=1)O)(=O)=O
Computed Properties
- Exact Mass: 366.04092
- Monoisotopic Mass: 366.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.577
- Boiling Point: 678.9°C at 760 mmHg
- Flash Point: 364.4°C
- Refractive Index: 1.654
- PSA: 149.2
5-(3-carboxy-4-hydroxy-5-methylphenyl)sulfonyl-2-hydroxy-3-methylbenzoic Acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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